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Introduction

Europium(lll) nitrate hydrate (CAS 100402-41-3) is a versatile inorganic compound primarily
recognized for its significant applications in materials science, owing to its distinct luminescent
properties.[1][2] However, its utility extends into the realm of organic synthesis, where it
functions as an effective Lewis acid catalyst. While not as extensively documented as more
conventional Lewis acids, Europium(lll) nitrate hydrate, belonging to the lanthanide nitrate
family, demonstrates catalytic activity in various organic transformations, particularly in
multicomponent reactions that are fundamental to the synthesis of heterocyclic compounds.[3]
[4] This document outlines its application in key organic reactions, providing detailed protocols
and data to support its use in research and development.

Chemical and Physical Properties
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Property Value

CAS Number 100402-41-3

] Eu(NOs)3-xH20 (commonly as hexahydrate,
Chemical Formula

X=6)
Molecular Weight 446.07 g/mol (for the hexahydrate)
Appearance Colorless crystalline solid

Solubilit Highly soluble in water and soluble in polar
olubili
Y organic solvents

Lewis Acidity Functions as a hard Lewis acid

Application in the Biginelli Reaction

The Biginelli reaction is a cornerstone of heterocyclic chemistry, enabling the one-pot synthesis
of 3,4-dihydropyrimidin-2(1H)-ones from an aldehyde, a [3-ketoester, and urea or thiourea.
Lanthanide nitrates, and by extension Europium(lil) nitrate, have proven to be efficient catalysts
for this important transformation.[3][4][5]

Quantitative Data for Lanthanide Nitrate-Catalyzed
Biginelli Reaction

Note: The data presented is based on studies using representative lanthanide nitrate catalysts
and is anticipated to be comparable for Europium(lll) nitrate hydrate.
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B- Catalyst Time .
Entry Aldehyde Solvent . Yield (%)
Ketoester (mol%) (min)
Ethyl
Benzaldeh La(NOs)s3
1 acetoaceta Ethanol 45 92
yde (10)
te
4- Ethyl
La(NOs)s3
2 Chlorobenz  acetoaceta (10) Ethanol 60 95
aldehyde te
4-
Ethyl
Methoxybe La(NOs)s3
3 acetoaceta Ethanol 90 88
nzaldehyd (10)
te
e
Methyl
Benzaldeh Pr(NOs)3 Solvent-
4 acetoaceta 15 95
yde (10) free
te
4- Ethyl
) Pr(NOs)s Solvent-
5 Nitrobenzal acetoaceta 20 92
(10) free
dehyde te

Experimental Protocol: Biginelli Reaction

Materials:

Procedure:

Aldehyde (1 mmol)

B-ketoester (1 mmol)

Urea or Thiourea (1.5 mmol)

Europium(lll) nitrate hydrate (CAS 100402-41-3) (0.1 mmol, 10 mol%)

Ethanol (5 mL) for solvent-based reaction, or no solvent for solvent-free conditions
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In a round-bottom flask, combine the aldehyde (1 mmol), 3-ketoester (1 mmol), urea or
thiourea (1.5 mmol), and Europium(lll) nitrate hydrate (0.1 mmol).

For a solvent-based reaction, add ethanol (5 mL). For solvent-free conditions, proceed to the
next step without adding a solvent.

Stir the reaction mixture at room temperature or heat to a temperature between 60-80 °C.
Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
Once the reaction is complete, allow the mixture to cool to room temperature.

Add 10 mL of cold water to the flask and stir the mixture for 15 minutes to precipitate the
product.

Collect the resulting solid by vacuum filtration.
Wash the solid with cold water, followed by a small portion of cold ethanol.

The crude product can be purified by recrystallization from ethanol to yield the pure 3,4-
dihydropyrimidin-2(1H)-one.
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Caption: Workflow for the Europium(lll) nitrate catalyzed Biginelli reaction.

Application in the Strecker Reaction

The Strecker reaction is a three-component condensation that provides a straightforward route
to a-aminonitriles from an aldehyde, an amine, and a cyanide source. These products are
valuable intermediates in the synthesis of a-amino acids. Lanthanide nitrates are effective
Lewis acid catalysts for this transformation.[6]

Quantitative Data for Lewis Acid-Catalyzed Strecker
Reaction

Note: The data provided is for Bismuth(lll) nitrate, a comparable Lewis acid catalyst. Similar
results can be expected with Europium(lll) nitrate hydrate.
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Aldehyd . Cyanide Catalyst . Yield
Entry Amine Solvent  Time (h)
Source (mol%) (%)
Benzalde N Bi(NO3)3 Acetonitri
1 Aniline TMSCN 15 95
hyde 5) le
4-
Chlorobe N Bi(NO3)3 Acetonitri
2 Aniline TMSCN 2.0 92
nzaldehy (5) le
de
4-
Methylbe  Benzyla Bi(NO3)3 Acetonitri
3 _ TMSCN 25 90
nzaldehy  mine 5) le
de
Cyclohex ) ) o
Morpholi Bi(NOs3)3 Acetonitri
4 anecarba TMSCN 3.0 88
5) le
Idehyde

Experimental Protocol: Strecker Reaction

Materials:

Amine (1 mmol)

Acetonitrile (5 mL)

Procedure:

Aldehyde (1 mmol)

Trimethylsilyl cyanide (TMSCN) (1.2 mmol)

Europium(lll) nitrate hydrate (CAS 100402-41-3) (0.05 mmol, 5 mol%)

e In a reaction vessel, dissolve the aldehyde (1 mmol) and amine (1 mmol) in acetonitrile (5

mL).
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e Add Europium(lll) nitrate hydrate (0.05 mmol) to the solution.

 Stir the mixture at room temperature for 10 to 15 minutes to allow for catalyst coordination.
« Introduce trimethylsilyl cyanide (1.2 mmol) to the reaction mixture.

o Continue to stir the reaction at room temperature, monitoring its progress by TLC.

e Upon completion, quench the reaction by adding 10 mL of water.

o Extract the product from the aqueous layer using ethyl acetate (2 x 15 mL).

o Combine the organic layers and wash with brine. Dry the organic phase over anhydrous
sodium sulfate and then concentrate it under reduced pressure.

 Purify the crude product via column chromatography on silica gel to obtain the pure a-
aminonitrile.
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Caption: General mechanism of Lewis acid catalysis by the Europium(lll) ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

